N-(3-chloro-4-methylphenyl)-N'-(2-pyridinylmethyl)urea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-(pyridin-2-ylmethyl)urea
• InChI: InChI=1S/C14H14ClN3O/c1-10-5-6-11(8-13(10)15)18-14(19)17-9-12-4-2-3-7-16-12/h2-8H,9H2,1H3,(H2,17,18,19)
• InChI Key: OOOGFAFSMHCIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=CC=CC=N2)Cl
• Molecular Formula: C14H14ClN3O
• Molecular Weight: 275.73 g/mol
• Solubility: >41.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-chloro-4-methylphenyl)-N'-(2-pyridinylmethyl)urea, commonly known as CMU, is a chemical compound that has been extensively studied for its potential therapeutic applications. CMU belongs to the class of urea derivatives and has been found to exhibit a wide range of pharmacological properties, including anticonvulsant, analgesic, and anxiolytic effects. In

Mechanism of Action

The exact mechanism of action of CMU is not fully understood. However, it has been proposed that CMU acts on the central nervous system by modulating the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity. CMU has been shown to enhance the binding of GABA to its receptors, leading to an increase in inhibitory neurotransmission. This, in turn, leads to the anticonvulsant, analgesic, and anxiolytic effects of CMU.
Biochemical and Physiological Effects
CMU has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the frequency and severity of seizures in animal models of epilepsy. CMU has also been shown to reduce pain sensitivity in animal models of neuropathic pain. Additionally, CMU has been found to reduce anxiety-like behavior in animal models of anxiety. CMU has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMU is its broad range of pharmacological properties. This makes it a versatile compound that can be used in a wide range of experimental settings. Additionally, CMU has been found to be well-tolerated in animal models, with few adverse effects reported. However, one limitation of CMU is its relatively low potency compared to other anticonvulsant and analgesic compounds. This may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for the study of CMU. One area of research is the development of more potent analogs of CMU that can be used in the treatment of neurological disorders. Another area of research is the investigation of the anti-inflammatory and anti-tumor properties of CMU, with the goal of developing new cancer therapies. Additionally, the exact mechanism of action of CMU needs to be further elucidated to fully understand its pharmacological properties. Finally, the safety and efficacy of CMU in human clinical trials need to be investigated to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of CMU involves the reaction of 3-chloro-4-methylbenzoyl chloride with 2-pyridinemethanol in the presence of a base such as triethylamine. The resulting intermediate is then treated with urea to yield CMU. The synthesis of CMU has been optimized to produce high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

CMU has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anxiolytic effects in animal models. CMU has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, CMU has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer therapy.